Cas no 444613-06-3 (5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole)

• Product Name: 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole
• CAS No: 444613-06-3
• MF: C₁₉H₁₅ClF₃NOS
• MW: 397.841713190079
• CID: 6039061
• PubChem ID: 17951771
• Update Time: 2025-06-10

5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole
• 5-(chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• 5-(Chloromethyl)-4-(4-methoxybenzyl)-2-(4-(trifluoromethyl)phenyl)thiazole
• 444613-06-3
• MCGDQLUFDZZHTG-UHFFFAOYSA-N
• SCHEMBL4810392

• Inchi： 1S/C19H15ClF3NOS/c1-25-15-8-2-12(3-9-15)10-16-17(11-20)26-18(24-16)13-4-6-14(7-5-13)19(21,22)23/h2-9H,10-11H2,1H3
• InChI Key： MCGDQLUFDZZHTG-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC2C=CC(=CC=2)OC)N=C(C2C=CC(C(F)(F)F)=CC=2)S1

Computed Properties

• Exact Mass: 397.0514975g/mol
• Monoisotopic Mass: 397.0514975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole

Introduction to 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-06-3)

5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 444613-06-3, belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a chloromethyl substituent, a methoxyphenyl moiety, and a trifluoromethyl group, contributes to its intricate reactivity and biological profile.

The compound's structure incorporates a thiazole ring, a six-membered aromatic system containing sulfur and nitrogen atoms. This core structure is a well-established scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the thiazole ring in 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater precision. The chloromethyl group, for instance, is known to participate in nucleophilic substitution reactions, which could be exploited for drug delivery or activation mechanisms. Meanwhile, the methoxyphenyl and trifluoromethyl groups introduce hydrophobicity and electronic modulation, respectively, which can influence the compound's solubility, metabolic stability, and target specificity.

In the context of drug discovery, the synthesis of this compound represents a significant achievement in multi-step organic chemistry. The introduction of fluorine atoms is particularly noteworthy, as trifluoromethylation is a powerful tool for enhancing metabolic stability and binding affinity. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This feature makes 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole an attractive scaffold for developing novel therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of electronic and steric effects introduced by the various substituents in this compound provides a rich framework for SAR studies. By systematically modifying these groups, chemists can fine-tune the biological activity of the molecule while maintaining its core structural integrity. Such modifications are crucial for identifying lead compounds with high efficacy and minimal side effects.

The potential applications of 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. For example, thiazole derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. Additionally, the compound's ability to form coordination complexes with metal ions could open avenues for applications in catalysis or material science.

From a synthetic perspective, the preparation of this compound involves sophisticated techniques such as cross-coupling reactions and metal-catalyzed transformations. These methods are central to modern organic synthesis and have enabled the rapid development of novel heterocyclic compounds. The use of palladium catalysts, for instance, has revolutionized carbon-carbon bond formation under mild conditions. Such advances have made it feasible to construct complex molecules like 5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole with high yields and purity.

The role of computational tools in guiding synthetic strategies cannot be overstated. Software packages capable of predicting reaction outcomes and optimizing synthetic routes have become indispensable in modern drug discovery pipelines. By leveraging these tools, researchers can design efficient synthetic pathways that minimize waste and maximize yield. This approach aligns with the growing emphasis on green chemistry principles, which aim to reduce the environmental impact of chemical synthesis.

In conclusion,5-(Chloromethyl)-4-[(4-methoxyphenyl)methyl]-2-[4-(trifluoromethyl)phenyl]thiazole (CAS No. 444613-06-3) exemplifies the intersection of innovative molecular design and cutting-edge synthetic methodologies. Its complex structure offers numerous opportunities for exploration in pharmaceutical research, while its functional groups provide a rich foundation for structure-activity relationship studies. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.